Cas no 214045-73-5 (Thiazolo[4,5-c]pyridine,5-oxide)

• Product Name: Thiazolo[4,5-c]pyridine,5-oxide
• CAS No: 214045-73-5
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 242792
• Update Time: 2024-01-26

Thiazolo[4,5-c]pyridine,5-oxide Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-c]pyridine,5-oxide
• thiazolo[4,5-c]pyridine-N-oxide
• Thiazolo[4,5-c]pyridine, 5-oxide

• Inchi： 1S/C6H4N2OS/c9-8-2-1-6-5(3-8)7-4-10-6/h1-4H
• InChI Key： OSABUVXJUBCINC-UHFFFAOYSA-N
• SMILES： C1[N+]([O-])=CC=C2SC=NC=12

Computed Properties

• Exact Mass: 152.00452
• Monoisotopic Mass: 152.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6A^2

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 424.8±18.0 °C(Predicted)
• PSA: 39.83
• pka: -0.54±0.40(Predicted)